3,4,5-trimethoxy-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[5-methyl-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H25N5O5/c1-6-7-14-11-18(27)24-21(22-14)26-17(8-12(2)25-26)23-20(28)13-9-15(29-3)19(31-5)16(10-13)30-4/h8-11H,6-7H2,1-5H3,(H,23,28)(H,22,24,27)
• InChI Key: DJYVRPQBWMCDAP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C21H25N5O5
• Molecular Weight: 427.5 g/mol

Description

3,4,5-trimethoxy-N-(3-methyl-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C21H25N5O5 and its molecular weight is 427.461. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, indicating potential applications in cancer treatment and inflammation control (Rahmouni et al., 2016). Similar structures may exhibit related biological activities, suggesting the compound could be researched for similar therapeutic effects.

Synthesis of Novel Heterocyclic Compounds

• Research on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone highlights the potential for developing new analgesic and anti-inflammatory agents (Abu‐Hashem et al., 2020). This indicates the compound could be a precursor in synthesizing new heterocyclic compounds with medicinal applications.

Antiviral Activity

• A study describes the synthesis of novel benzamide-based 5-aminopyrazoles and their corresponding derivatives showing remarkable antiviral activities against the H5N1 subtype of the influenza A virus (Hebishy et al., 2020). This suggests that related compounds, including the one , could be explored for antiviral properties.

Synthesis and Biological Activity of Pyrazolopyrimidine Nucleosides

• The synthesis and testing for biological activity of various pyrazolopyrimidine nucleosides indicate potential applications in antiviral and antitumor activities. Compounds with similar structures have shown significant activity against measles in vitro and exhibited moderate antitumor activity against certain leukemia strains (Petrie et al., 1985). This highlights a possible research avenue for the compound in the fields of antiviral and cancer research.